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Compound of Interest

Compound Name: 4-Bromo-1-methylpiperidine

Cat. No.: B1279848

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is paramount to ensuring laboratory safety and environmental
protection. This guide provides essential safety and logistical information for the disposal of 4-
Bromo-1-methylpiperidine, a compound utilized in various organic synthesis applications.
Adherence to these procedures is critical for minimizing risks and complying with regulatory
standards.

Key Safety and Physical Data

Understanding the properties of 4-Bromo-1-methylpiperidine is the first step in safe handling
and disposal. The following table summarizes key quantitative data for this compound.

Property Value

Molecular Formula C6H12BrN

Molecular Weight 178.07 g/mol [1]

Appearance Colorless to pale yellow liquid or solid[2]
GHS Hazard Statements H301/H302, H315, H319, H335

GHS Hazard Statement Codes:

e H301/H302: Toxic or harmful if swallowed.[3][4]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1279848?utm_src=pdf-interest
https://www.benchchem.com/product/b1279848?utm_src=pdf-body
https://www.benchchem.com/product/b1279848?utm_src=pdf-body
https://www.benchchem.com/product/b1279848?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-1-methylpiperidine
https://cymitquimica.com/cas/76444-51-4/
https://store.apolloscientific.co.uk/storage/msds/OR911812_msds.pdf
https://www.aaronchem.com/sds/1305046-45-0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e H315: Causes skin irritation.[4]
e H319: Causes serious eye irritation.[4]

o H335: May cause respiratory irritation.[4]

Standard Disposal Protocol for 4-Bromo-1-
methylpiperidine

The disposal of 4-Bromo-1-methylpiperidine must be conducted as hazardous waste. It is
crucial to consult local, regional, and national hazardous waste regulations to ensure complete
and accurate classification and disposal.[5] The following steps outline a general procedure for
its safe disposal.

1. Personal Protective Equipment (PPE): Before handling the compound, ensure appropriate
PPE is worn. This includes:

o Chemical-resistant gloves (ensure suitability for the task).
» Protective clothing to prevent skin contact.
o Safety glasses and a face shield for eye and face protection.[4]

e Use in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of
vapors.[5]

2. Waste Collection and Storage:

o Container Selection: Use a designated, compatible, and properly labeled container for the
waste. The container must be in good condition and have a secure cap.[6]

e Labeling: The container must be clearly marked with the words "THAZARDOUS WASTE" and
the full chemical name "4-Bromo-1-methylpiperidine".[6]

e Segregation: Do not mix 4-Bromo-1-methylpiperidine waste with other waste streams,
particularly incompatible materials such as strong oxidizing agents, acids, and bases.[5]
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Storage: Store the sealed waste container in a designated, well-ventilated, and secure area
away from heat, sparks, and open flames.[5][7]

. Spill Management: In the event of a spill:
Evacuate non-essential personnel from the area.

Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,
earth, or vermiculite.[3]

Carefully collect the absorbed material and place it into a suitable, labeled container for
hazardous waste disposal.[3]

Clean the spill area thoroughly.
Report the spill to the appropriate environmental health and safety personnel.
. Final Disposal:

Professional Disposal Service: The disposal of 4-Bromo-1-methylpiperidine must be
handled by an authorized hazardous or special waste collection service.[3] Do not attempt to
dispose of this chemical down the drain or with general laboratory trash.[5]

Documentation: Maintain accurate records of the amount of waste generated and its
disposal date.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 4-Bromo-1-
methylpiperidine.
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Caption: Logical workflow for the safe disposal of 4-Bromo-1-methylpiperidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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